1-[(4-chlorophenyl)methyl]-3-{2-[4-(pyridin-3-yl)-1H-pyrazol-1-yl]ethyl}urea

• IUPAC Name: 1-[(4-chlorophenyl)methyl]-3-[2-(4-pyridin-3-ylpyrazol-1-yl)ethyl]urea
• InChI: InChI=1S/C18H18ClN5O/c19-17-5-3-14(4-6-17)10-22-18(25)21-8-9-24-13-16(12-23-24)15-2-1-7-20-11-15/h1-7,11-13H,8-10H2,(H2,21,22,25)
• InChI Key: ANWGKRVIJOVBKM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)C2=CN(N=C2)CCNC(=O)NCC3=CC=C(C=C3)Cl
• Molecular Formula: C18H18ClN5O
• Molecular Weight: 355.8 g/mol

Description

The compound “1-[(4-chlorophenyl)methyl]-3-{2-[4-(pyridin-3-yl)-1H-pyrazol-1-yl]ethyl}urea” is a complex organic molecule. Unfortunately, there is limited information available specifically about this compound.

Scientific Research Applications

Anti-Allergic Activities

• Research : A series of novel derivatives of ®-(-)-1-[(4-chlorophenyl)phenylmethyl]piperazine were synthesized and tested for in vivo anti-allergic activities. Most of these compounds exhibited significant effects on both allergic asthma and allergic itching. .

Antitubercular Potential

• Research : While not directly related to tuberculosis, similar heterocyclic structures have demonstrated antitubercular properties. .

Antimicrobial Properties

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Anticancer Investigations

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Future Directions

The future directions for research on “1-[(4-chlorophenyl)methyl]-3-{2-[4-(pyridin-3-yl)-1H-pyrazol-1-yl]ethyl}urea” could include further exploration of its synthesis, molecular structure, chemical reactions, mechanism of action, physical and chemical properties, and safety and hazards. Additionally, its potential applications in various fields such as medicine could be explored.

Mechanism of Action

Target of Action

The primary target of this compound, also known as PBQ, is the golden apple snail, Pomacea canaliculata . This invasive pest causes extensive damage to agricultural production . PBQ exhibits strong molluscicidal potency against both adult and juvenile snails .

Mode of Action

PBQ interacts with its targets by affecting their carbohydrate and lipid metabolism pathways . This interaction results in the death of the snails, making PBQ an effective molluscicide .

Biochemical Pathways

PBQ significantly impacts the carbohydrate and lipid metabolism pathways of the snails . These pathways are crucial for the energy production and survival of the snails. By disrupting these pathways, PBQ effectively kills the snails .

Pharmacokinetics

It is known that pbq is a generally nonhazardous chemical, as demonstrated by an acute toxicity test in rats . More research would be needed to fully outline the ADME properties of PBQ and their impact on its bioavailability.

Result of Action

The result of PBQ’s action is the effective control of the golden apple snail population. In field trials, PBQ killed 99.42% of the snails at a concentration of 0.25 g active ingredient per square meter . This makes PBQ a potent molluscicide for controlling P. canaliculata .

Action Environment

Environmental factors can influence the action, efficacy, and stability of PBQ. It is generally safe for non-target organisms, including Brachydanio rerio, Daphnia magna, and Apis mellifera L. , suggesting that it may have a minimal environmental impact